N-(4-chlorophenyl)-3-(4-(morpholinosulfonyl)benzamido)benzofuran-2-carboxamide

• IUPAC Name: N-(4-chlorophenyl)-3-[(4-morpholin-4-ylsulfonylbenzoyl)amino]-1-benzofuran-2-carboxamide
• InChI: InChI=1S/C26H22ClN3O6S/c27-18-7-9-19(10-8-18)28-26(32)24-23(21-3-1-2-4-22(21)36-24)29-25(31)17-5-11-20(12-6-17)37(33,34)30-13-15-35-16-14-30/h1-12H,13-16H2,(H,28,32)(H,29,31)
• InChI Key: CLNNIZQVWLWPOM-UHFFFAOYSA-N
• Canonical SMILES: C1COCCN1S(=O)(=O)C2=CC=C(C=C2)C(=O)NC3=C(OC4=CC=CC=C43)C(=O)NC5=CC=C(C=C5)Cl
• Molecular Formula: C26H22ClN3O6S
• Molecular Weight: 540.0 g/mol

Description

N-(4-chlorophenyl)-3-(4-(morpholinosulfonyl)benzamido)benzofuran-2-carboxamide, also known as MNSB, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. MNSB is a benzofuran derivative that has been synthesized through a multi-step process, and its unique structure has made it a promising candidate for research in drug discovery, cancer treatment, and other biomedical applications.

Scientific Research Applications

• Synthesis and Biological Screening : In a study by Cremlyn, Ellis, and Pinney (1989), N-Benzyl p-chloro- and 2,4-dichloro-benzamide reacted with chlorosulfonic acid to produce corresponding p-sulfonyl chlorides. These were further processed into derivatives with preliminary biological screening against fungi, insects, and weeds (Cremlyn, Ellis, & Pinney, 1989).

• Antitumor Activity : Ji et al. (2018) synthesized a compound similar in structure and demonstrated its inhibitory capacity against the proliferation of A549 and BGC-823 cancer cell lines, indicating potential antitumor activity (Ji et al., 2018).

• Antiobesity Activity and Molecular Modeling : A study by Srivastava et al. (2007) on analogues of diaryl dihydropyrazole-3-carboxamides, which share structural similarities, showed significant body weight reduction in vivo, attributed to CB1 antagonistic activity. This study also included molecular modeling in the homology model (Srivastava et al., 2007).

• Synthesis and Characterization of Soluble Polymides : Research by Imai, Maldar, and Kakimoto (1984) focused on the synthesis of novel polyimides from diamines and aromatic tetracarboxylic dianhydrides. This process involved ring-opening polyaddition and cyclodehydration, resulting in polymers with high thermal stability and solubility in various organic solvents (Imai, Maldar, & Kakimoto, 1984).

• Synthesis of Novel Benzodifuranyl Compounds : Abu‐Hashem, Al-Hussain, and Zaki (2020) synthesized novel derivatives of benzodifuranyl for potential use as anti-inflammatory and analgesic agents. These compounds exhibited significant COX-2 inhibitory activity and showed promising results in comparison to standard drugs (Abu‐Hashem, Al-Hussain, & Zaki, 2020).